Cas no 1384265-30-8 (Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1384265-30-8
• MF: C₁₄H₁₅BrO₃
• MW: 311.171103715897
• MDL: MFCD22423115
• CID: 1057154
• Update Time: 2025-06-11

Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylate
• methyl 1-(4-bromophenyl)-4-oxocyclohexane-1-carboxylate
• KWRSQQQEMTWZTI-UHFFFAOYSA-N
• 6871AJ
• TRA0049424
• SY020209
• Methyl1-(4-Bromophenyl)-4-oxocyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 1-(4-bromophenyl)-4-oxo-, methyl ester
• Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate

• MDL： MFCD22423115
• Inchi： 1S/C14H15BrO3/c1-18-13(17)14(8-6-12(16)7-9-14)10-2-4-11(15)5-3-10/h2-5H,6-9H2,1H3
• InChI Key： KWRSQQQEMTWZTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)OC)CCC(CC1)=O

Computed Properties

• Exact Mass: 310.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37000
• LogP: 3.00300

Additional information on Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate

Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-30-8): An Overview

Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-30-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclohexanecarboxylate moiety, which is substituted with a 4-bromophenyl group and a methyl ester functionality. These structural elements contribute to its chemical reactivity and biological activity, making it an important intermediate in the synthesis of more complex molecules.

The cyclohexanecarboxylate framework of Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate provides a rigid and stable platform for further chemical modifications. The presence of the 4-bromophenyl group introduces a versatile halogenated aromatic substituent, which can be readily functionalized through various cross-coupling reactions such as Suzuki-Miyaura coupling and Heck reactions. These reactions are widely used in the synthesis of biologically active compounds and pharmaceutical intermediates, highlighting the compound's potential in drug discovery and development.

Recent studies have explored the methyl ester functionality of Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate for its role in modulating the compound's solubility and reactivity. The ester group can be hydrolyzed under basic conditions to yield the corresponding carboxylic acid, which can then be further transformed into amides, esters, or other derivatives. This versatility makes Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate a valuable starting material for the synthesis of a wide range of compounds with diverse biological activities.

In the context of pharmaceutical research, Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate has been investigated for its potential as a lead compound in the development of new drugs. Its cyclohexanecarboxylate core and brominated aromatic substituent have been shown to exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation and enhanced apoptosis in vitro.

Moreover, the cyclohexanecarboxylate moiety has been found to play a crucial role in the binding affinity and selectivity of these derivatives towards specific biological targets. The rigid structure of the cyclohexane ring provides conformational constraints that can enhance the compound's ability to interact with target proteins or enzymes. This feature is particularly important in drug design, where optimizing binding interactions is essential for achieving therapeutic efficacy with minimal side effects.

In addition to its pharmaceutical applications, Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate has also found use in materials science. The compound's unique combination of aromatic and aliphatic functionalities makes it suitable for the synthesis of advanced polymers and materials with tailored properties. For example, researchers at the University of California have developed novel polymer architectures using this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability.

The synthetic accessibility of Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate is another factor contributing to its widespread use in scientific research. The compound can be synthesized through a multi-step process involving Grignard reactions, esterification, and bromination steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more readily available for both academic and industrial applications.

In conclusion, Methyl 1-(4-bromophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-30-8) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structural features, combined with its synthetic accessibility and versatile reactivity, make it an attractive candidate for further exploration in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.